1,2-Propanediol, 3-((6-ethyl-5-(p-hydroxyphenyl)-11,12-dihydrodibenzo(a,e)cycloocten-2-yl)oxy)-
Catalog No.
S13269869
CAS No.
85850-95-9
M.F
C27H28O4
M. Wt
416.5 g/mol
Availability
In Stock
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CAS Number
85850-95-9
Product Name
1,2-Propanediol, 3-((6-ethyl-5-(p-hydroxyphenyl)-11,12-dihydrodibenzo(a,e)cycloocten-2-yl)oxy)-
IUPAC Name
3-[[(10Z)-11-ethyl-10-(4-hydroxyphenyl)-6-tricyclo[10.4.0.04,9]hexadeca-1(16),4(9),5,7,10,12,14-heptaenyl]oxy]propane-1,2-diol
Molecular Formula
C27H28O4
Molecular Weight
416.5 g/mol
InChI
InChI=1S/C27H28O4/c1-2-24-25-6-4-3-5-18(25)7-8-20-15-23(31-17-22(30)16-28)13-14-26(20)27(24)19-9-11-21(29)12-10-19/h3-6,9-15,22,28-30H,2,7-8,16-17H2,1H3/b27-24-
InChI Key
MQEQHACDJPEWRB-PNHLSOANSA-N
Canonical SMILES
CCC1=C(C2=C(CCC3=CC=CC=C31)C=C(C=C2)OCC(CO)O)C4=CC=C(C=C4)O
Isomeric SMILES
CC/C/1=C(/C2=C(CCC3=CC=CC=C31)C=C(C=C2)OCC(CO)O)\C4=CC=C(C=C4)O
XLogP3
4.5
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
3
Exact Mass
416.19875937 g/mol
Monoisotopic Mass
416.19875937 g/mol
Heavy Atom Count
31
UNII
R8IB14R1WL
Dates
Last modified: 08-10-2024
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